Cas no 2840-51-9 (2-Methyl-9H-fluoren-9-one)

2-Methyl-9H-fluoren-9-one is a fluorenone derivative characterized by the presence of a methyl group at the 2-position of the fluorenone core structure. This compound is of interest in organic synthesis and materials science due to its rigid aromatic framework and electron-accepting properties. It serves as a versatile intermediate in the preparation of functionalized polycyclic aromatic hydrocarbons (PAHs) and conjugated systems for optoelectronic applications. The methyl substitution enhances solubility in common organic solvents, facilitating its incorporation into polymeric or small-molecule architectures. Its well-defined molecular structure and stability make it suitable for studies in photophysics, charge transport, and as a building block for advanced materials.
2-Methyl-9H-fluoren-9-one structure
2-Methyl-9H-fluoren-9-one structure
Product Name:2-Methyl-9H-fluoren-9-one
CAS No:2840-51-9
MF:C14H10O
MW:194.228603839874
MDL:MFCD01151943
CID:259599
PubChem ID:17824
Update Time:2025-06-30

2-Methyl-9H-fluoren-9-one Chemical and Physical Properties

Names and Identifiers

    • 9H-Fluoren-9-one,2-methyl-
    • 2-Methyl-9H-fluoren-9-one
    • 2-methylfluoren-9-one
    • 77468-39-4
    • YC4Q582JNP
    • CAA84051
    • 2840-51-9
    • AKOS022887810
    • DTXSID90951072
    • AS-3200
    • METHYL-9H-FLUOREN-9-ONE
    • UNII-YC4Q582JNP
    • 9H-Fluoren-9-one, 2-methyl-
    • Fluoren-9-one, 2-methyl-
    • Q27294444
    • SCHEMBL354335
    • AG-690/11972841
    • DB-240368
    • MDL: MFCD01151943
    • Inchi: 1S/C14H10O/c1-9-6-7-11-10-4-2-3-5-12(10)14(15)13(11)8-9/h2-8H,1H3
    • InChI Key: KXXOMIPLRDTZCC-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C2C=CC(C)=CC=21

Computed Properties

  • Exact Mass: 194.073165
  • Monoisotopic Mass: 194.073165
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 359.5±12.0 °C at 760 mmHg
  • Flash Point: 158.9±14.5 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Methyl-9H-fluoren-9-one Security Information

2-Methyl-9H-fluoren-9-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019150486-5g
2-Methyl-9h-fluoren-9-one
2840-51-9 95%
5g
$434.30 2023-09-02
Alichem
A019150486-25g
2-Methyl-9h-fluoren-9-one
2840-51-9 95%
25g
$1535.10 2023-09-02
AK Scientific
AMTDA190-250mg
2-Methyl-9H-fluoren-9-one
2840-51-9 97%
250mg
$39 2025-02-18
AK Scientific
AMTDA190-1g
2-Methyl-9H-fluoren-9-one
2840-51-9 97%
1g
$94 2025-02-18
AK Scientific
AMTDA190-5g
2-Methyl-9H-fluoren-9-one
2840-51-9 97%
5g
$376 2025-02-18
abcr
AB256535-1 g
2-Methyl-9H-fluoren-9-one, 99%; .
2840-51-9 99%
1g
€153.00 2023-04-27
abcr
AB256535-5 g
2-Methyl-9H-fluoren-9-one, 99%; .
2840-51-9 99%
5g
€368.80 2023-04-27
TRC
M321793-50mg
2-Methyl-9H-fluoren-9-one
2840-51-9
50mg
$ 58.00 2023-09-07
TRC
M321793-100mg
2-Methyl-9H-fluoren-9-one
2840-51-9
100mg
$ 81.00 2023-09-07
TRC
M321793-500mg
2-Methyl-9H-fluoren-9-one
2840-51-9
500mg
$ 98.00 2023-09-07

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